2-(ethylthio)-5-(3-nitrophenyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazole

• IUPAC Name: 2-ethylsulfanyl-5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]imidazole
• InChI: InChI=1S/C18H14F3N3O2S/c1-2-27-17-22-11-16(12-5-3-8-15(9-12)24(25)26)23(17)14-7-4-6-13(10-14)18(19,20)21/h3-11H,2H2,1H3
• InChI Key: LJEOUQIFMADGHY-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC=C(N1C2=CC=CC(=C2)C(F)(F)F)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C18H14F3N3O2S
• Molecular Weight: 393.4 g/mol
• CAS No.: 1226459-30-8

Description

2-(ethylthio)-5-(3-nitrophenyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazole is a useful research compound. Its molecular formula is C18H14F3N3O2S and its molecular weight is 393.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Pathways and Chemical Transformations : Studies on imidazole derivatives and related chemical structures, such as the synthesis of 2-(5-Nitropyrid-2-yl)-3-(4-substitutedphenyl)amino-isoxazol-5(2H)-ones and their rearrangements to imidazo[1,2-a]pyridines and indoles, provide valuable insights into synthetic strategies that might apply to the specified compound. Such transformations are crucial for developing novel pharmaceuticals and materials with specific chemical and physical properties (Khalafy et al., 2002).

• Metal-Organic Frameworks and Coordination Chemistry : Research on layered cobalt(II) and nickel(II) diphosphonates demonstrates the potential of imidazole derivatives in constructing metal-organic frameworks (MOFs) with unique magnetic and structural properties. This suggests potential applications in catalysis, magnetic materials, and gas storage (Cao et al., 2007).

Biomedical Applications

• Drug Design and Pharmacology : The synthesis and pharmacological evaluation of 1H-imidazoles as ligands for the estrogen receptor and as cytotoxic inhibitors of the cyclooxygenase enzyme highlight the importance of imidazole derivatives in medicinal chemistry. These findings point to potential applications in cancer therapy and as anti-inflammatory agents (Wiglenda et al., 2005).

• Molecular Docking and Drug Discovery : The preparation of benzimidazole derivatives and their evaluation as α-glucosidase inhibitors, complemented by molecular docking studies, underscore the role of imidazole-based compounds in identifying new therapeutic agents, particularly for diabetes and related metabolic disorders (Özil et al., 2016).

Material Science and Photophysics

• Electrochromic Materials : Research into the synthesis of imidazole derivatives with potential applications in electrochromic devices suggests avenues for developing smart windows and displays. These compounds exhibit significant changes in color and transparency in response to electrical inputs, highlighting their potential in material science (Soylemez et al., 2015).